Cas no 83997-39-1 ([Terphenyl]disulfonicacid (9CI))

• Product Name: [Terphenyl]disulfonicacid (9CI)
• CAS No: 83997-39-1
• MF: C₁₈H₁₄O₆S₂
• MW: 390.430162906647
• CID: 722802
• PubChem ID: 57358828
• Update Time: 2025-04-19

[Terphenyl]disulfonicacid (9CI) Chemical and Physical Properties

Names and Identifiers

• [Terphenyl]disulfonicacid (9CI)
• [terphenyl]disulphonic acid
• 2-(2-phenylphenyl)benzene-1,3-disulfonic acid
• SCHEMBL2521857
• 83997-39-1
• DTXSID901004256
• [1~1~,2~1~:2~2~,3~1~-Terphenyl]-1~2~,1~6~-disulfonic acid

• Inchi： 1S/C18H14O6S2/c19-25(20,21)16-11-6-12-17(26(22,23)24)18(16)15-10-5-4-9-14(15)13-7-2-1-3-8-13/h1-12H,(H,19,20,21)(H,22,23,24)
• InChI Key： PLRNTPPGBDDIML-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C1=CC=CC=C1C1C=CC=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 390.02318051g/mol
• Monoisotopic Mass: 390.02318051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų